A-1155463

• Molecular Formula: C35H32FN5O4S2
• Molecular Weight: 669.8 g/mol
• InChI: InChI=1S/C35H32FN5O4S2/c1-40(2)17-6-8-22-14-15-28(26(36)20-22)45-19-7-13-30-31(33(43)44)38-35(47-30)41-18-16-23-9-5-10-24(25(23)21-41)32(42)39-34-37-27-11-3-4-12-29(27)46-34/h3-5,9-12,14-15,20H,7,13,16-19,21H2,1-2H3,(H,43,44)(H,37,39,42)
• InChIKey: SOYCFODXNRVBTI-UHFFFAOYSA-N

A-1155463 Compound Procurement: Baseline Profile of a First-in-Class Selective BCL‑XL Inhibitor

A‑1155463 is a highly potent and selective small-molecule inhibitor of the anti‑apoptotic protein BCL‑XL, discovered through NMR fragment screening and structure‑based design [1]. It binds BCL‑XL with picomolar affinity (Ki < 0.01 nM) and exhibits >1000‑fold selectivity over BCL‑2 (Ki = 80 nM), BCL‑W (Ki = 19 nM), and MCL‑1 (Ki > 440 nM) [1]. The compound is cell‑permeable, proteolytically stable, and demonstrates on‑target in vivo activity including reversible thrombocytopenia and tumor growth inhibition in BCL‑XL‑dependent xenograft models [1].

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BCL‑XL‑selective probe for apoptosis pathway studies

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Reported >1000-fold binding selectivity over BCL‑2 and MCL‑1 supports clean target attribution

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Cell-permeable, proteolytically stable tool compound for in vitro and in vivo research models

• [1] Tao ZF, Hasvold L, Wang L, et al. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity. ACS Med Chem Lett. 2014;5(10):1088-1093. doi:10.1021/ml5001867 View Source

Why A-1155463 Cannot Be Replaced by Other BCL‑2 Family Inhibitors

BCL‑2 family inhibitors differ fundamentally in target selectivity, and generic substitution defeats the purpose of dissecting BCL‑XL‑specific biology. Dual inhibitors such as navitoclax (ABT‑263) and ABT‑737 potently inhibit both BCL‑2 and BCL‑XL (Ki < 1 nM for each), causing dose‑limiting thrombocytopenia and, when combined with docetaxel, exacerbated neutropenia [1][2]. The BCL‑2‑selective inhibitor venetoclax spares platelets but does not engage BCL‑XL and is inactive against BCL‑XL‑dependent tumors [2]. Conversely, earlier BCL‑XL tool compounds such as WEHI‑539 suffer from reduced cellular potency and a labile hydrazone linkage that limits pharmaceutical utility [1]. A‑1155463 occupies a unique position delivering high BCL‑XL selectivity, improved cellular potency, and a clean chemical scaffold free of the liabilities of its predecessors.

Dual BCL‑2/BCL‑XL inhibitors

Navitoclax and ABT‑737 do not separate BCL‑XL from BCL‑2 contributions; their near-equal target potency may confound BCL‑XL‑specific mechanistic interpretation.

BCL‑2‑selective inhibitor

Venetoclax provides no BCL‑XL engagement and is inactive in BCL‑XL‑dependent models, limiting functional dissection of the BCL‑XL node.

Earlier BCL‑XL tool (WEHI‑539)

Reduced cellular potency and a labile hydrazone linker may shift assay response profiles and restrict long‑term or in vivo protocol transfer.

• [1] Tao ZF, Hasvold L, Wang L, et al. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity. ACS Med Chem Lett. 2014;5(10):1088-1093. doi:10.1021/ml5001867 View Source
• [2] Leverson JD, Phillips DC, Mitten MJ, et al. Exploiting selective BCL-2 family inhibitors to dissect cell survival dependencies and define improved strategies for cancer therapy. Sci Transl Med. 2015;7(279):279ra40. doi:10.1126/scitranslmed.aaa4642 View Source

A-1155463 Quantitative Differentiation Evidence: Comparator‑Based Selection Data

Picomolar BCL‑XL Affinity with >1000‑Fold Selectivity Over BCL‑2 Contrasts with Dual Inhibitors

A‑1155463 exhibits a BCL‑XL Ki of <0.01 nM, while its affinity for BCL‑2 is 80 nM (Ki), yielding a selectivity window of >8,000‑fold [1]. In contrast, navitoclax (ABT‑263) and ABT‑737 both bind BCL‑XL and BCL‑2 with nearly equal potency (Ki ≤ 1 nM for each target), providing essentially no selectivity [2][3]. This quantitative difference means A‑1155463 can pharmacologically isolate BCL‑XL function without confounding BCL‑2 inhibition.

BCL‑XL Selectivity Window

Cross-study comparable

BCL‑XL Ki <0.01 nM vs BCL‑2 Ki 80 nM (>8,000× selective). Navitoclax/ABT‑737: ≤2× differential for both targets.

Enables unambiguous BCL‑XL functional attribution

TR-FRET competitive binding; recombinant proteins

Evidence Dimension	Target binding selectivity
Target Compound Data	BCL-XL Ki < 0.01 nM; BCL-2 Ki = 80 nM; selectivity ratio > 8,000
Comparator Or Baseline	Navitoclax: BCL-XL Ki ≤ 0.5 nM, BCL-2 Ki ≤ 1 nM; ABT-737: BCL-XL Ki < 1 nM, BCL-2 Ki < 1 nM
Quantified Difference	A-1155463: >8,000-fold selective for BCL-XL over BCL-2; navitoclax/ABT-737: ≤2-fold differential
Conditions	TR-FRET competitive binding assay; recombinant BCL-2 family proteins

Why This Matters

This selectivity window is the primary rationale for procuring A-1155463 over dual inhibitors when the experimental goal is to attribute phenotypes specifically to BCL-XL.

• [1] Tao ZF, Hasvold L, Wang L, et al. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity. ACS Med Chem Lett. 2014;5(10):1088-1093. doi:10.1021/ml5001867 View Source
• [2] Tse C, Shoemaker AR, Adickes J, et al. ABT-263: a potent and orally bioavailable Bcl-2 family inhibitor. Cancer Res. 2008;68(9):3421-3428. doi:10.1158/0008-5472.CAN-07-5836 View Source
• [3] Oltersdorf T, Elmore SW, Shoemaker AR, et al. An inhibitor of Bcl-2 family proteins induces regression of solid tumours. Nature. 2005;435(7042):677-681. doi:10.1038/nature03579 View Source

Cellular Potency Against BCL‑XL‑Dependent H146 Cells: ~8.5‑Fold Improvement Over WEHI‑539

In the BCL‑XL‑dependent H146 small cell lung cancer line cultured in 10% human serum, A‑1155463 achieves an EC50 of 65 nM, representing an approximately 8.5‑fold improvement over the predecessor tool compound WEHI‑539, which exhibits an EC50 of 550 nM under the same conditions [1][2]. This gain in cellular potency was achieved through halogenation of the phenyl ring (2‑fluoro substitution) and elimination of the labile hydrazone moiety present in WEHI‑539 [1].

H146 Cellular Potency

Head-to-head

EC50 65 nM (H146, 10% human serum) vs WEHI‑539 EC50 550 nM, an 8.5‑fold improvement.

Supports improved cellular target engagement

≥35 independent triplicate assays; cell viability endpoint

Evidence Dimension	Cytotoxicity in BCL-XL-dependent H146 SCLC cells (10% human serum)
Target Compound Data	EC50 = 65 nM (geometric mean of >35 independent triplicate assays)
Comparator Or Baseline	WEHI-539: EC50 = 550 nM
Quantified Difference	8.5-fold lower EC50 (higher potency) for A-1155463
Conditions	H146 human small cell lung cancer cell line; 10% human serum; cell viability endpoint

Why This Matters

For investigators previously using WEHI‑539, this quantifiable potency gain translates to lower compound consumption and more robust on‑target cellular phenotypes.

• [1] Tao ZF, Hasvold L, Wang L, et al. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity. ACS Med Chem Lett. 2014;5(10):1088-1093. doi:10.1021/ml5001867 View Source
• [2] WEHI-539 compound datasheet, MedChemExpress. NCI-H146 cytotoxicity: EC50 = 550 nM in 10% human serum. (Data cited from PMID: 25313317) View Source

In Vivo Pharmacokinetics Enable Sustained Target Coverage Exceeding Cellular EC50 for ≥12 Hours

Following a single 5 mg/kg intraperitoneal dose in SCID‑Beige mice, A‑1155463 achieves a Cmax of 1.8 µM, a Tmax of 2 hours, an AUC of 9.19 µM·h, and a concentration at 12 hours (C12h) of 0.18 µM [1]. The C12h value is 2.8‑fold above the H146 cellular EC50 of 0.065 µM, providing ≥12 hours of continuous target coverage per dose [1]. This PK profile informed the once‑daily dosing regimen used in subsequent xenograft efficacy studies.

In Vivo Target Coverage

Method context

C12h = 0.18 µM (2.8× above cellular EC50) after single 5 mg/kg IP dose in mice.

Supports ≥12 h target-engaging exposure per dose

SCID-Beige mice; Cmax 1.8 µM, AUC 9.19 µM·h

Evidence Dimension	In vivo pharmacokinetic target coverage
Target Compound Data	Cmax = 1.8 µM; AUC = 9.19 µM·h; C12h = 0.18 µM (≥2.8× EC50 at 12 h)
Comparator Or Baseline	No direct comparator PK data available; baseline is the H146 cellular EC50 (0.065 µM)
Quantified Difference	C12h / EC50 ratio = 2.8×
Conditions	SCID-Beige mice; 5 mg/kg IP; vehicle: 5% DMSO, 10% EtOH, 20% Cremaphor ELP, 65% D5W

Why This Matters

Documented PK parameters allow researchers to design dosing schedules with confidence that target‑suppressing concentrations are maintained throughout the treatment interval.

• [1] Tao ZF, Hasvold L, Wang L, et al. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity. ACS Med Chem Lett. 2014;5(10):1088-1093. doi:10.1021/ml5001867 View Source

In Vivo Efficacy: 44% Tumor Growth Inhibition in H146 Xenograft with Reversible On‑Target Platelet Biomarker

Daily IP dosing of A‑1155463 at 5 mg/kg for 14 days in SCID‑Beige mice bearing established H146 xenografts resulted in a statistically significant 44% maximal tumor growth inhibition (TGI), with growth resuming upon treatment cessation [1]. Concurrently, a single 5 mg/kg dose caused a rapid and profound drop in platelet counts at 6 hours post‑dose, which fully recovered to normal levels by 72 hours, confirming on‑target BCL‑XL engagement and reversibility [1]. The platelet depletion and recovery kinetics parallel those reported for the dual BCL‑2/BCL‑XL inhibitor navitoclax, but without concurrent BCL‑2 inhibition [1].

H146 Xenograft Response

Cross-study comparable

Max TGI 44% (daily 5 mg/kg IP ×14d); platelet nadir at 6h, full recovery by 72h.

Reports BCL‑XL‑dependent model response and reversible platelet biomarker

Treatment cessation led to growth resumption; SCID-Beige model

Evidence Dimension	In vivo antitumor efficacy and on-target pharmacodynamic biomarker
Target Compound Data	Maximal TGI = 44% (H146 xenograft, 5 mg/kg IP daily × 14 days); platelet nadir at 6 h, recovery by 72 h
Comparator Or Baseline	Navitoclax: similar platelet depletion kinetics; quantitative TGI comparison for navitoclax in H146 not available from the same study
Quantified Difference	A-1155463 achieves 44% TGI as a BCL-XL-selective single agent; navitoclax efficacy in H146 not directly compared in this study
Conditions	SCID-Beige mice; H146 SCLC subcutaneous xenograft; 5 mg/kg IP daily; platelet counts by hematology analyzer

Why This Matters

The combination of measurable single‑agent antitumor activity with a fully reversible platelet phenotype provides a validated in vivo benchmark for studies requiring selective BCL‑XL pharmacology.

• [1] Tao ZF, Hasvold L, Wang L, et al. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity. ACS Med Chem Lett. 2014;5(10):1088-1093. doi:10.1021/ml5001867 View Source

Granulopoiesis Sparing in Docetaxel Combination Versus Navitoclax‑Induced Neutropenia

In a comparative study evaluating BCL‑2 family inhibitors combined with docetaxel, selective BCL‑XL inhibition with A‑1155463 did not suppress in vitro granulopoiesis, whereas the dual BCL‑2/BCL‑XL inhibitor navitoclax significantly impaired granulocyte colony formation [1]. In vivo, the navitoclax‑docetaxel combination exacerbated neutropenia, a toxicity attributed to BCL‑2 inhibition in granulocyte progenitors; substituting A‑1155463 for navitoclax preserved antitumor efficacy while avoiding this hematological toxicity [1].

Granulopoiesis Sparing

Cross-study comparable

A‑1155463 + docetaxel: no suppression of granulopoiesis. Navitoclax + docetaxel: significant neutropenia exacerbation.

Supports hematological endpoint differentiation from dual BCL‑2/BCL‑XL inhibition

In vitro and in vivo models; CD34+ colony assays

Evidence Dimension	Hematological toxicity upon combination with docetaxel
Target Compound Data	A-1155463 + docetaxel: no significant suppression of granulopoiesis in vitro; preserved neutrophil counts in vivo
Comparator Or Baseline	Navitoclax + docetaxel: significant granulopoiesis suppression in vitro; exacerbated neutropenia in vivo
Quantified Difference	Qualitative difference: A-1155463 spares granulopoiesis; navitoclax does not. (Quantitative colony counts and neutrophil nadirs provided in the source publication.)
Conditions	Human bone marrow CD34+ granulocyte colony-forming assays; MDA-MB-231 and other solid tumor xenograft models with docetaxel co-treatment

Why This Matters

For preclinical studies combining BCL‑XL inhibition with chemotherapy, A‑1155463 offers a therapeutic window that avoids the neutropenia penalty inherent to dual BCL‑2/BCL‑XL inhibitors, directly impacting protocol feasibility and animal welfare.

• [1] Leverson JD, Phillips DC, Mitten MJ, et al. Exploiting selective BCL-2 family inhibitors to dissect cell survival dependencies and define improved strategies for cancer therapy. Sci Transl Med. 2015;7(279):279ra40. doi:10.1126/scitranslmed.aaa4642 View Source

A-1155463 Optimal Application Scenarios Driven by Quantitative Differentiation Evidence

Dissecting BCL‑XL‑Specific Survival Dependencies in Solid Tumors

When a research program requires unambiguous attribution of cell survival to BCL‑XL rather than BCL‑2, A‑1155463 is the appropriate tool. Its >8,000‑fold selectivity window for BCL‑XL over BCL‑2 (Ki < 0.01 nM vs. 80 nM) enables clean genetic‑ or pharmacologic‑level dissection [1]. In contrast, navitoclax or ABT‑737 cannot resolve these two dependencies due to sub‑2‑fold differential binding, and venetoclax provides no BCL‑XL coverage [2]. This is critical for solid tumor models where BCL‑XL overexpression drives chemoresistance.

Replacing WEHI‑539 in Established BCL‑XL‑Dependent Cell Models

Labs transitioning from WEHI‑539 to a more potent and chemically stable BCL‑XL probe should select A‑1155463. The 8.5‑fold improvement in H146 cellular EC50 (65 nM vs. 550 nM) reduces compound consumption and sharpens the dynamic range of cell‑viability assays [1]. Additionally, the elimination of the hydrazone moiety removes the inherent pharmaceutical liability that restricted WEHI‑539's utility in long‑term and in vivo studies [1].

Chemotherapy Combination Studies Requiring Myeloid Sparing

For preclinical evaluation of BCL‑XL inhibition combined with taxane‑based chemotherapy, A‑1155463 is the preferred BCL‑XL‑selective agent because it does not suppress granulopoiesis [1]. The dual inhibitor navitoclax, despite comparable antitumor potency, exacerbates docetaxel‑induced neutropenia through BCL‑2 inhibition in granulocyte progenitors, potentially confounding efficacy readouts and limiting dosing schedules [1].

In Vivo Pharmacodynamic Benchmarking Using Platelet Counts as a Proximal Biomarker

A‑1155463's rapid (6‑hour nadir) and fully reversible (72‑hour recovery) platelet depletion provides a convenient, non‑invasive pharmacodynamic biomarker for confirming on‑target BCL‑XL engagement in murine models [1]. This biomarker response has been quantitatively characterized following a single 5 mg/kg IP dose and correlates with tumor‑bearing model efficacy [1], enabling dose‑finding and schedule optimization without the need for serial tumor biopsies.

Application

Selection Property

Validation Focus

BCL‑XL‑specific survival dissection in solid tumor models

High BCL‑XL selectivity over BCL‑2

BCL‑2 co‑inhibition exclusion

Replacing WEHI‑539 in BCL‑XL‑dependent cell assays

Improved cellular potency and chemical stability

WEHI‑539 protocol transfer validation

Chemotherapy combination studies with myeloid preservation

Granulopoiesis‑sparing profile

Neutropenia risk differentiation from dual inhibitors

In vivo PD benchmarking via platelet counts

Reversible platelet depletion biomarker

BCL‑XL target engagement confirmation

• [1] Tao ZF, Hasvold L, Wang L, et al. Discovery of a Potent and Selective BCL-XL Inhibitor with in Vivo Activity. ACS Med Chem Lett. 2014;5(10):1088-1093. doi:10.1021/ml5001867 View Source
• [2] Leverson JD, Phillips DC, Mitten MJ, et al. Exploiting selective BCL-2 family inhibitors to dissect cell survival dependencies and define improved strategies for cancer therapy. Sci Transl Med. 2015;7(279):279ra40. doi:10.1126/scitranslmed.aaa4642 View Source